N'-[(1E)-(3,4-dimethoxyphenyl)methylene]benzenesulfonohydrazide

• IUPAC Name: N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C15H16N2O4S/c1-20-14-9-8-12(10-15(14)21-2)11-16-17-22(18,19)13-6-4-3-5-7-13/h3-11,17H,1-2H3/b16-11+
• InChI Key: BGFKCBUVDYHHJF-LFIBNONCSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNS(=O)(=O)C2=CC=CC=C2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NS(=O)(=O)C2=CC=CC=C2)OC
• Molecular Formula: C15H16N2O4S
• DSSTOX Substance ID: DTXSID501332653
• Molecular Weight: 320.4 g/mol
• Solubility: 15.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 120167-56-8

Description

Physical and Chemical Properties Analysis

DMBZSH has a density of 1.1±0.1 g/cm3. Other properties such as boiling point, vapour pressure, enthalpy of vaporization, flash point, and index of refraction are not provided in the search results.

Scientific Research Applications

Sensor Development

One study discusses the synthesis and characterization of dimethoxy-N'-(phenylsulfonyl)-benzenesulfonohydrazide derivatives, highlighting their use as probes for calcium ion capturing. These compounds were characterized using spectroscopic techniques and applied in the selective determination of Ca2+ in natural samples, demonstrating their potential as effective sensors (Hussain et al., 2020).

Corrosion Inhibition

Another study evaluated the effectiveness of aromatic sulfonohydrazides as corrosion inhibitors for carbon steel in acidic media. The study showed that these compounds are good corrosion inhibitors, with their efficiency increasing with concentration. The adsorption of these inhibitors on the steel surface was found to follow the Langmuir adsorption isotherm, indicating their potential in corrosion protection applications (Ichchou et al., 2019).

Catalysis

Research on the catalytic properties of sulfonated Schiff base dimethyltin(IV) coordination polymers revealed their application as catalysts for the Baeyer–Villiger oxidation of ketones. The study highlighted the compound's effectiveness in converting ketones to esters or lactones under solvent-free conditions, showcasing its utility in organic synthesis (Martins et al., 2016).